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Compound of Interest

Compound Name: Sofnobrutinib

Cat. No.: B10796931

This document provides immediate safety, handling, and disposal information for
Sofnobrutinib, an investigational Bruton's tyrosine kinase (BTK) inhibitor. The following
procedures are critical for ensuring the safety of laboratory personnel and minimizing
environmental impact.

Handling and Storage

Proper handling and storage are paramount to prevent accidental exposure and maintain the
integrity of the compound. Always handle Sofnobrutinib in a well-ventilated area.[1] Personal
protective equipment (PPE), including suitable protective clothing, chemical-impermeable
gloves, and tightly fitting safety goggles with side-shields, should be worn to avoid contact with
skin and eyes.[1] It is also crucial to prevent the formation of dust and aerosols.[1]

Store the compound in a tightly closed container in a dry, cool, and well-ventilated place,
separate from foodstuff containers and incompatible materials.[1]

Accidental Release Measures

In the event of a spill, it is important to prevent further leakage if it is safe to do so.[1] Avoid dust
formation and breathing in any mist, gas, or vapors.[1] Personnel should be evacuated to a
safe area, and all sources of ignition should be removed.[1] The spilled material should be
collected and disposed of in suitable, closed containers.[1] It is crucial to prevent the chemical
from entering drains, as discharge into the environment must be avoided.[1]
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Disposal Procedures

The primary method for the disposal of Sofnobrutinib is through a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[1] It is imperative not to
contaminate water, foodstuffs, feed, or seed by storage or disposal, and the substance should
not be discharged into sewer systems.[1]

Quantitative Data on Disposal:

Specific quantitative data regarding the disposal of Sofnobrutinib is not publicly available.
Disposal quantities will be dictated by experimental use and local hazardous waste regulations.

Parameter Guideline Source

Removal to a licensed
) chemical destruction plant or
Disposal Method o ] ] [1]
controlled incineration with flue

gas scrubbing.

Containers can be triple-rinsed

and offered for recycling or

reconditioning. Alternatively,
Container Disposal they can be punctured to be [1]

unusable and disposed of in a

sanitary landfill. Combustible

packaging may be incinerated.

Do not contaminate water,
) ) foodstuffs, feed, or seed. Do
Environmental Precautions ) [1]
not discharge to sewer

systems.

Experimental Protocols for Disposal

Detailed, specific experimental protocols for the disposal of Sofnobrutinib are not publicly
available. The appropriate disposal procedure should be determined in accordance with
applicable laws and regulations, considering the product's characteristics at the time of
disposal.[1] The general procedure for the disposal of chemical waste should be followed.
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Step-by-Step Disposal Guidance:

e Segregation: All waste materials contaminated with Sofnobrutinib, including unused
product, contaminated labware (e.g., vials, pipette tips), and personal protective equipment,
must be segregated as hazardous chemical waste.

o Containment: Place all Sofnobrutinib waste into a designated, properly labeled, leak-proof,
and closed container.

e Labeling: Clearly label the waste container with "Hazardous Waste," the name
"Sofnobrutinib,” and any other information required by your institution's environmental
health and safety (EHS) department.

o Storage: Store the waste container in a secure, designated hazardous waste accumulation
area, away from incompatible materials.

o Arrangement for Disposal: Contact your institution's EHS department or a licensed chemical
waste disposal contractor to arrange for the pickup and proper disposal of the waste.

o Documentation: Maintain a record of the waste generated and its disposal, in accordance
with local and institutional requirements.

Logical Workflow for Sofnobrutinib Disposal
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Caption: Workflow for the proper disposal of Sofnobrutinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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